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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014 Get Quote

Application Notes and Protocols for 2-
Chlorohexadecane
Disclaimer: Specific safety and toxicological data for 2-chlorohexadecane is not readily

available in published literature. The following procedures and data are based on the available

information for its isomer, 1-chlorohexadecane. While their properties are expected to be

similar, it is crucial to handle 2-chlorohexadecane with caution and as a substance with

unknown hazards until more specific data becomes available. The information provided here

should be used as a guideline and adapted based on a thorough risk assessment for the

specific experimental conditions.

Introduction
2-Chlorohexadecane (CAS No. 23010-35-7) is a chlorinated long-chain alkane. Due to its

chemical structure, it is expected to be a colorless liquid with low water solubility. This

document provides detailed procedures for the safe handling, storage, and disposal of 2-

chlorohexadecane in a research and development setting.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 1-

chlorohexadecane, which are provided as an estimate for 2-chlorohexadecane.
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Property Value

Molecular Formula C16H33Cl[1][2]

Molecular Weight 260.88 g/mol [1]

Appearance Colorless liquid[1][3]

Odor Odorless[1][3]

Melting Point 8 °C / 46.4 °F[1]

Boiling Point 322 °C / 611.6 °F[1]

Flash Point 136 °C / 276.8 °F[1]

Density 0.860 g/cm³[1]

Vapor Pressure 1.7 hPa @ 140 °C[1]

Autoignition Temperature 220 °C / 428 °F[1]

Water Solubility Insoluble

Hazard Identification and Safety Precautions
While no specific hazard classification is available for 2-chlorohexadecane[2], based on its

isomer 1-chlorohexadecane, it should be handled as a substance that may cause skin and eye

irritation.

Potential Hazards:

May cause skin irritation upon prolonged or repeated contact.

May cause serious eye irritation.

Inhalation of high vapor concentrations may cause symptoms like headache and dizziness.

[1][3]

General Safety Precautions:

Avoid contact with skin, eyes, and clothing.[1][4]
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Work in a well-ventilated area.[5][6]

Do not eat, drink, or smoke when handling this substance.[5]

Wash hands thoroughly after handling.[4][5]

Keep away from heat, sparks, and open flames.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 2-

chlorohexadecane:

PPE Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.[1]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat and, if necessary, additional

protective clothing to prevent skin contact.[1]

Respiratory Protection

Generally not required under normal use with

adequate ventilation. If vapors or mists are

generated, use a NIOSH-approved respirator

with an appropriate cartridge.[1]

Experimental Protocols
Safe Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Confirm that the work area, such as a chemical fume hood, is clean and

operational.

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 4.0.

Dispensing:
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Dispense the required amount of 2-chlorohexadecane in a well-ventilated area, preferably

within a chemical fume hood.

Use appropriate tools (e.g., glass pipettes with a bulb) to transfer the liquid. Avoid mouth

pipetting.

During Use:

Keep the container tightly closed when not in use.[5][6]

Avoid generating aerosols or mists.

If the substance comes into contact with skin, wash the affected area immediately with

soap and water.[3]

If the substance splashes into the eyes, flush with copious amounts of water for at least 15

minutes and seek medical attention.[3]

After Use:

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly dispose of all contaminated materials as described in Section 7.0.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Storage Protocol
Container: Store 2-chlorohexadecane in its original, tightly sealed container.[5] Do not use

aluminum or galvanized containers.[5]

Location: Store in a cool, dry, and well-ventilated area.[5][6]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard information.
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Inspection: Regularly inspect the storage area and containers for any signs of leaks or

damage.[5]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1][3]

Spill and Disposal Procedures
Spill Response

Evacuate: Clear the area of all personnel.

Ventilate: Increase ventilation in the area of the spill.

Contain: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[1][5]

Collect: Carefully collect the absorbed material into a labeled, sealable container for

disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.
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PPE: Wear appropriate PPE during the entire cleanup process.

Waste Disposal
Dispose of waste 2-chlorohexadecane and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not discharge into sewers or waterways.[5]

Workflow and Logic Diagrams
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Safe Handling and Storage Workflow for 2-Chlorohexadecane
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Caption: Workflow for the safe handling and storage of 2-chlorohexadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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